Cas no 95798-63-3 (S-(3-Oxo-1,2,3-triphenylprop-1-en-1-yl) benzenecarbothioate)
95798-63-3 structure
Product Name:S-(3-Oxo-1,2,3-triphenylprop-1-en-1-yl) benzenecarbothioate
CAS No:95798-63-3
MF:C28H20O2S
MW:420.522206306458
CID:2819359
Update Time:2023-08-07
S-(3-Oxo-1,2,3-triphenylprop-1-en-1-yl) benzenecarbothioate Chemical and Physical Properties
Names and Identifiers
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- Benzenecarbothioic acid, S-(3-oxo-1,2,3-triphenyl-1-propenyl) ester
- S-(3-Oxo-1,2,3-triphenylprop-1-en-1-yl) benzenecarbothioate
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- Inchi: 1S/C28H20O2S/c29-26(22-15-7-2-8-16-22)25(21-13-5-1-6-14-21)27(23-17-9-3-10-18-23)31-28(30)24-19-11-4-12-20-24/h1-20H
- InChI Key: DISJEDZNGRVBQJ-UHFFFAOYSA-N
- SMILES: S(C(C1C=CC=CC=1)=O)C(C1C=CC=CC=1)=C(C(C1C=CC=CC=1)=O)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 627
- XLogP3: 7.1
- Topological Polar Surface Area: 59.4
S-(3-Oxo-1,2,3-triphenylprop-1-en-1-yl) benzenecarbothioate Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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